Cas no 2227815-82-7 (methyl (3R)-3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propanoate
• CAS No: 2227815-82-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5810578
• PubChem ID: 165627516
• Update Time: 2025-05-26

methyl (3R)-3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propanoate
• methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate
• 2227815-82-7
• EN300-1773250

• Inchi： 1S/C11H12N2O3/c1-16-11(15)6-9(14)8-7-13-5-3-2-4-10(13)12-8/h2-5,7,9,14H,6H2,1H3/t9-/m1/s1
• InChI Key： SMAVIDRPRIQUQC-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)OC)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.8Ų

Additional information on methyl (3R)-3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propanoate

Methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate: A Comprehensive Overview

Methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate (CAS No. 2227815-82-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The imidazopyridine scaffold is a privileged structure in drug discovery, often found in compounds with high potency and selectivity. The presence of the (3R)-3-hydroxy group and the methyl ester functionality in the structure of methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate adds to its complexity and potential for modulating various biological pathways. Recent studies have highlighted the importance of these functional groups in enhancing the pharmacological properties of the compound.

In terms of synthesis, methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate can be prepared through a multi-step process involving the condensation of an appropriate aldehyde with an imidazole derivative, followed by esterification and stereoselective reduction. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and enantiomeric purity. This makes it a viable candidate for large-scale production in pharmaceutical settings.

One of the key areas of research involving methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated symptoms.

Another promising application of methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate is in cancer therapy. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has demonstrated that this compound can selectively target these pathways, leading to cell cycle arrest and apoptosis in various cancer cell lines. Additionally, it has been shown to enhance the efficacy of existing chemotherapeutic agents, making it a potential candidate for combination therapy.

The neuroprotective properties of methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate have also been investigated. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neuronal death in these conditions. These findings suggest that it may have therapeutic potential in treating neurodegenerative disorders.

In addition to its biological activities, the pharmacokinetic properties of methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate are also important considerations for its development as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for ensuring effective drug delivery and sustained therapeutic effects.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a viable treatment option for various diseases.

In conclusion, methyl (3R)-3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propanoate (CAS No. 2227815-82-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.